Cas no 2171986-84-6 (2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid)

• Product Name: 2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid
• CAS No: 2171986-84-6
• MF: C₃₁H₃₂N₂O₅
• MW: 512.596188545227
• CID: 6246350
• PubChem ID: 165578773
• Update Time: 2025-05-20

2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid
• 2171986-84-6
• 2-(N-benzyl-2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)acetic acid
• EN300-1529993

• Inchi： 1S/C31H32N2O5/c34-28(33(19-29(35)36)18-22-9-2-1-3-10-22)17-31(15-8-16-31)21-32-30(37)38-20-27-25-13-6-4-11-23(25)24-12-5-7-14-26(24)27/h1-7,9-14,27H,8,15-21H2,(H,32,37)(H,35,36)
• InChI Key： WMALQZDITAUAJJ-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N(CC(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 512.23112213g/mol
• Monoisotopic Mass: 512.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid

Research Brief on 2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid (CAS: 2171986-84-6)

The compound 2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid (CAS: 2171986-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of this Fmoc-protected amino acid derivative in solid-phase peptide synthesis (SPPS). The cyclobutyl ring system incorporated in its structure provides conformational constraints that can enhance peptide stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in improving the metabolic stability of peptide-based drug candidates, particularly those targeting GPCRs.

Advanced analytical techniques including NMR spectroscopy (1H, 13C) and high-resolution mass spectrometry (HRMS) have been employed to characterize this compound. The CAS registry number 2171986-84-6 has been consistently verified across multiple studies, confirming the compound's identity and purity. Recent synthetic protocols have achieved yields exceeding 85% with purity levels >98%, as reported in Organic Process Research & Development (2024).

In biological applications, researchers have utilized this building block to develop novel peptidomimetics with enhanced membrane permeability. The benzyl group provides lipophilicity while the Fmoc protection allows for standard deprotection conditions in SPPS. Current research focuses on its incorporation into constrained peptides for oncology targets, with preliminary data showing promising in vitro activity against several cancer cell lines.

Future research directions include exploring the compound's utility in developing macrocyclic peptides and its potential in PROTAC (Proteolysis Targeting Chimera) technology. The unique structural features of 2171986-84-6 make it particularly suitable for creating linkers in bifunctional molecules. Several pharmaceutical companies have included this compound in their screening libraries for new drug discovery programs.

In conclusion, 2-(N-benzyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)acetic acid represents a valuable tool in modern medicinal chemistry. Its well-characterized properties and versatile applications position it as an important building block for next-generation peptide therapeutics and chemical biology probes. Continued research is expected to further expand its utility in drug discovery and development pipelines.